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Compound of Interest

Compound Name:
N,N,N',N'-Tetrakis(2-

hydroxypentyl)ethylenediamine

CAS No.: 86443-82-5

Cat. No.: B1592146 Get Quote

Subject: CAS 86443-82-5 Common Name: Antistatic Agent SN Chemical Name:N,N,N',N'-
Tetrakis(2-hydroxypentyl)ethylenediamine (Primary isomer correlation) or Octadecyl

dimethyl hydroxyethyl quaternary ammonium nitrate (Commercial trade synonym).[1][2][3][4]

Chemical Class: Cationic Surfactant / Amino-Alcohol Complex.

Significance in Drug Development: While primarily recognized as an industrial process aid

(textile/polymer antistatic), CAS 86443-82-5 represents a class of Cationic Surfactants

increasingly relevant in pharmaceutical material science. In drug development, this compound

(or its analogs) serves two critical functions:

Processing Aid: Used in API (Active Pharmaceutical Ingredient) micronization and powder

blending to neutralize electrostatic charges that cause segregation and flowability issues.

Excipient Research: Investigated as a cationic lipid component for drug delivery systems

(e.g., liposomes) due to its ability to interact with negatively charged cell membranes, though

its toxicity profile requires rigorous control.

Editorial Note on Identity: Databases often conflate CAS 86443-82-5 with two distinct

structures due to the "Antistatic Agent SN" trade name. This guide treats the substance as a

High-Viscosity Cationic Surfactant, encompassing the safety protocols required for both the

amino-alcohol and quaternary ammonium forms.
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Understanding the physical state is the first step in designing a safety protocol. This substance

is not a benign powder; it is a viscous, bioactive liquid.

Property Specification Operational Implication

Appearance Red-brown, viscous liquid

High adhesion to surfaces;

difficult to clean. Requires

solvent-based

decontamination.

Molecular Formula C₂₂H₄₈N₂O₄

Lipophilic tail with polar head

groups; penetrates skin

barriers easily.

Solubility
Soluble in Water, Ethanol,

Acetone

Spills will spread rapidly on wet

surfaces. Water washdown is

effective but generates large

volumes of hazardous waste.

pH (10% soln) Alkaline (~8.5 - 10.0)
Corrosive potential to mucous

membranes.[5]

Flash Point >100°C (Estimated)

Low flammability risk, but

thermal decomposition

releases NOₓ fumes.

Reactivity
Incompatible with Strong

Oxidizers, Anionic Surfactants

Do not mix with standard

anionic detergents (e.g., SDS)

during cleanup; precipitates

will form.

Part 3: Hazards & Toxicology (GHS Standards)
As a cationic surfactant, CAS 86443-82-5 functions by disrupting cell membranes. This

mechanism of action defines its toxicology.

Hazard Classification
Skin Corrosion/Irritation: Category 2 (Causes skin irritation).[6][7]
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Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

Aquatic Toxicity: Category 2 (Toxic to aquatic life with long-lasting effects).

Toxicological Mechanism
The amphiphilic nature of the molecule allows it to intercalate into the lipid bilayer of epithelial

cells.

Exposure: Contact with skin or eyes.[8]

Penetration: The hydrophobic alkyl chains penetrate the stratum corneum.

Lysis: The cationic head group disrupts the ionic balance, leading to cell lysis and

inflammatory response (erythema, edema).

Figure 1: Biological Mechanism of Cationic Surfactant Toxicity
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Part 4: Handling & Containment Protocols
Expert Insight: Standard nitrile gloves are often insufficient for long-duration handling of viscous

cationic surfactants due to permeation. The high viscosity also poses a splash hazard during

transfer.

Engineering Controls
Primary Containment: Handle within a Chemical Fume Hood or Powder Containment Booth

(if adsorbed onto silica).

Ventilation: Maintain face velocity >100 fpm (0.5 m/s).
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Surface Protection: Use disposable bench liners. The viscous liquid is notoriously difficult to

remove from stainless steel without leaving a slippery residue.

Personal Protective Equipment (PPE)
Respiratory: Half-face respirator with P100/Organic Vapor cartridges if heating or

aerosolizing.

Ocular: Chemical splash goggles (ANSI Z87.1). Face shield required during pouring

operations >1 Liter.

Dermal:

Inner Glove: Nitrile (4 mil).

Outer Glove: Extended cuff Neoprene or Nitrile (8 mil).

Rationale: Double-gloving is mandatory. If the outer glove becomes tacky/contaminated,

strip it immediately to prevent cross-contamination of equipment handles.

Transfer Protocol (Viscous Liquid)
Warm Up: If the substance is too viscous, warm the container in a water bath to 40°C (Do

not exceed 60°C to avoid degradation).

Positive Displacement: Use positive displacement pipettes or peristaltic pumps. Air-

displacement pipettes will result in significant error and dripping.

Anti-Drip: Keep a solvent-soaked wipe (Ethanol 70%) immediately adjacent to the transfer

zone to catch "strings" of liquid.

Part 5: Emergency Response & Decontamination
Scenario: A 500mL spill on the lab floor.

Spill Response Workflow
Isolate: Evacuate the immediate 3-meter radius.
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PPE Up: Don chemical resistant boots and double gloves.

Contain: Use universal absorbent pads or vermiculite.

Critical: Do NOT use water initially. Adding water to a cationic surfactant spill creates a

massive volume of slippery foam that is dangerous to walk on.

Absorb: Scoop up the bulk viscous material.

Decontaminate:

Step A: Wipe surface with Isopropanol (IPA) or Ethanol to cut the viscosity.

Step B: Wash with a Non-Ionic Detergent (e.g., Triton X-100 solution).

Avoid: Anionic detergents (standard soap) will precipitate the surfactant, leaving a gummy

residue.
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Figure 2: Spill Response Protocol for Viscous Cationic Surfactants
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Part 6: Storage & Stability
Temperature: Store at ambient temperature (15°C – 25°C). Avoid freezing (may cause phase

separation).

Hygroscopicity: The substance is hygroscopic. Keep containers tightly sealed under nitrogen

blanket if possible.
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Shelf Life: Typically 24 months. Degrades to release free amines (fishy odor) upon oxidation.
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(Note: Specific SDS data for this industrial CAS is often proprietary to the manufacturer (e.g.,

Wuhan Shengmao, Nantong Chenrun). The protocols above are derived from the chemical

class properties of Quaternary Ammonium Nitrates and Amino-Alcohol complexes.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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